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Compound of Interest

Compound Name: 15(S)-Latanoprost

Cat. No.: B12326507

This document provides essential safety and logistical information for the proper disposal of
15(S)-Latanoprost, intended for researchers, scientists, and drug development professionals.
The following procedures are designed to ensure the safe handling and disposal of this
compound in a laboratory setting, in compliance with standard safety practices and
environmental regulations.

Essential Safety and Handling Information

15(S)-Latanoprost is the enantiomer of Latanoprost, a prostaglandin F2a analogue. While
specific hazard data for the 15(S) isomer is limited, it is prudent to handle it with the same
precautions as Latanoprost. It is intended for research and development use only.[1] All
handling and disposal activities must be conducted in accordance with local, state, and federal
regulations.[2][3][4]

Personal Protective Equipment (PPE): Before handling 15(S)-Latanoprost, personnel should
be equipped with the following PPE:

» Eye Protection: Safety glasses or goggles.
e Hand Protection: Chemical-impermeable gloves.[1]

o Body Protection: Laboratory coat.
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» Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood to avoid
breathing mist, gas, or vapors.[1][5]

Quantitative and Physical Data

The following table summarizes key quantitative data and physical properties relevant to the
safe handling and disposal of 15(S)-Latanoprost.

Property Data Reference(s)
Chemical Name 15(S)-Latanoprost [1]
Synonyms Latanoprost Related o
Compound B
CAS Number 145773-22-4 [1]
Molecular Formula C26H4005 [1]
Molecular Weight 432.59 g/mol [1]
Physical State Colorless to slightly yellow oil [6]

Practically insoluble in water.
Freely soluble in acetone,

Solubility ethanol, ethyl acetate, [6]
isopropanol, methanol, and

acetonitrile.

Susceptible to degradation
under various conditions: « pH:
Unstable in extreme pH
conditions.[7] « Light: Unstable
when exposed to UV light;

Stability & Degradation should be protected from light. [718]
[8] « Temperature: Susceptible
to heat-induced degradation.
[7] « Oxidation: Can be
degraded by oxidizing agents.
[7]
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Step-by-Step Disposal Procedure

The primary and recommended method for disposing of 15(S)-Latanoprost is through a
licensed professional waste disposal service. On-site chemical neutralization is a potential
alternative for small quantities but requires rigorous safety protocols and validation.
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Logical Workflow for 15(S)-Latanoprost Disposal

1. Identify Waste
(Unused, Expired, Contaminated)

'

2. Segregate Waste
(Place in a dedicated, sealed,
and labeled container)

Decision Point:
Disposal Method

Standard Procedure \ Alternative (with caution)

Option B:

Option A (Recommended): On-Site Chemical Neutralization

Professional Disposal

(Small Quantities Only)

3a. Store container securely 3b. Perform validated chemical
for pickup by a licensed degradation protocol
hazardous waste contractor. (See Section 4).

4. Final Disposal

(Incineration or other
approved method)

AN
5. Document all
disposal activities.

Click to download full resolution via product page

Caption: Logical workflow for the disposal of 15(S)-Latanoprost.
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¢ Waste Identification and Collection:

o Identify all materials containing 15(S)-Latanoprost designated for disposal. This includes
expired or unused product, contaminated labware (e.g., pipette tips, vials), and spill
cleanup materials.

o Collect these materials in a dedicated, properly labeled, and sealed waste container.[4]
The container should be made of a material compatible with the solvents used with
Latanoprost (e.g., glass or high-density polyethylene).

e Segregation and Storage:

o Store the waste container in a secure, well-ventilated area, away from incompatible
materials such as strong acids, bases, and reducing agents.[5]

o Ensure the storage area is cool and protected from light to prevent degradation.[8]
e Disposal via Licensed Contractor (Recommended):

o Arrange for pickup by a certified hazardous waste disposal company. This is the safest
and most compliant method.

o Provide the contractor with the Safety Data Sheet (SDS) and a full description of the
waste.

o Ensure all shipping and transport regulations are followed. While Latanoprost solution is
often not regulated for transport under USDOT, EUADR, IATA, or IMDG, pure Latanoprost
may be classified as a toxic liquid (UN2810).[3][5] Always confirm with the specific SDS
and your disposal vendor.

e Documentation:

o Maintain detailed records of all disposal activities, including the date, quantity of waste,
and disposal method. If using a contractor, retain all manifests and certificates of disposal.
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Experimental Protocol: On-Site Chemical
Neutralization

Disclaimer: The following protocol is based on forced degradation studies and is provided for
informational purposes for research professionals.[7] It is intended for neutralizing small,
research-quantities of 15(S)-Latanoprost. This procedure must be performed in a chemical
fume hood by trained personnel wearing full PPE. The efficacy of the degradation and the
safety of the final mixture for drain disposal must be validated and compliant with local
regulations. Discharge into the environment must be avoided.[1]

Latanoprost is an isopropyl ester that can be hydrolyzed to its biologically active (and more
water-soluble) free acid.[6][7] Further degradation can be achieved under stronger conditions.

o Preparation: Dissolve the 15(S)-Latanoprost residue in a minimal amount of a water-
miscible solvent like ethanol or isopropanol.

o Hydrolysis: Slowly add a 5 M solution of sodium hydroxide (NaOH) to the Latanoprost
solution. The reaction should be stirred at room temperature.

o Monitoring: Allow the reaction to proceed for at least 4 hours.[7] The progress can be
monitored by an appropriate analytical method (e.g., HPLC, LC-MS) to confirm the
disappearance of the parent compound.

¢ Neutralization: After confirming degradation, carefully neutralize the resulting solution to a pH
of ~7.0 using an acid (e.g., hydrochloric acid).

o Disposal: Dispose of the final neutralized solution in accordance with institutional and local
regulations for aqueous chemical waste. Do not pour down the drain unless explicitly
permitted.[9][10]

» Preparation: Dissolve the 15(S)-Latanoprost residue in a minimal amount of a suitable
solvent.

» Oxidation: Slowly add a 30% solution of hydrogen peroxide (H202).[7]

e Monitoring: Let the reaction proceed for at least 6 hours, monitoring for the degradation of
the parent compound.[7]
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e Quenching & Disposal: Once degradation is complete, the remaining hydrogen peroxide
should be quenched if necessary. The final solution must be disposed of as hazardous
chemical waste.

Spill Management Procedures

In the event of a spill, immediate and appropriate action is critical to prevent exposure and
environmental contamination.

o Evacuate and Ventilate: Evacuate non-essential personnel from the spill area.[2] Ensure the
area is well-ventilated.

e Contain Spill: If it is safe to do so, contain the source of the spill.[3]

o Absorb Material: Collect the spill with an inert absorbent material (e.g., vermiculite, sand, or
earth).[4][5] Do not use combustible materials.

o Collect Waste: Place the absorbent material and any contaminated items into a suitable,
sealed, and labeled container for disposal.[1][4]

e Decontaminate: Thoroughly clean the spill area with soap and water.[2]

» Report: Report the incident to the appropriate safety officer or department. For large spills,
report the emergency situation immediately.[2][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 15(S)-Latanoprost - Safety Data Sheet [chemicalbook.com]

2. northamerica.covetrus.com [northamerica.covetrus.com]

3. somersetpharma.com [somersetpharma.com]

4. cdn.pfizer.com [cdn.pfizer.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.northamerica.covetrus.com/content/sds/055402.pdf
https://somersetpharma.com/wp-content/uploads/2023/12/SDS-Latanoprost-PDF.pdf
https://cdn.pfizer.com/pfizercom/products/material_safety_data/XALATAN_(latanoprost)_Soln_2-April-2019.pdf
https://www.fishersci.com/store/msds?partNumber=AC466660250&productDescription=LATANOPROST+25MG&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/15-s-latanoprost.htm
https://cdn.pfizer.com/pfizercom/products/material_safety_data/XALATAN_(latanoprost)_Soln_2-April-2019.pdf
https://www.northamerica.covetrus.com/content/sds/055402.pdf
https://www.northamerica.covetrus.com/content/sds/055402.pdf
https://cdn.pfizer.com/pfizercom/products/material_safety_data/XALATAN_(latanoprost)_Soln_2-April-2019.pdf
https://www.benchchem.com/product/b12326507?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/15-s-latanoprost.htm
https://www.northamerica.covetrus.com/content/sds/055402.pdf
https://somersetpharma.com/wp-content/uploads/2023/12/SDS-Latanoprost-PDF.pdf
https://cdn.pfizer.com/pfizercom/products/material_safety_data/XALATAN_(latanoprost)_Soln_2-April-2019.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12326507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e 5. fishersci.com [fishersci.com]

e 6. accessdata.fda.gov [accessdata.fda.gov]

e 7. researchgate.net [researchgate.net]

e 8. geneesmiddeleninformatiebank.nl [geneesmiddeleninformatiebank.nl]
e 9. mskcc.org [mskcc.org]

e 10. medprodisposal.com [medprodisposal.com]

 To cite this document: BenchChem. [Safe Disposal of 15(S)-Latanoprost: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12326507#15-s-latanoprost-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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